Cas no 941883-81-4 (6-ethyl-5-{2-(3-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

6-Ethyl-5-{2-(3-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is a pyridopyrimidine derivative with a complex heterocyclic structure, featuring both pyrimidine and pyridine rings. Its functional groups, including the ethylamino and methoxyphenyl substituents, suggest potential biological activity, particularly in receptor binding or enzyme inhibition applications. The compound’s rigid fused-ring system and strategically placed substituents may enhance stability and selectivity in pharmacological contexts. Its structural complexity makes it a candidate for further investigation in medicinal chemistry, particularly for targeting neurological or metabolic pathways. The presence of both hydrogen bond donors and acceptors could facilitate interactions with biomolecular targets, warranting exploration in drug discovery.
6-ethyl-5-{2-(3-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione structure
941883-81-4 structure
Product Name:6-ethyl-5-{2-(3-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
CAS No:941883-81-4
MF:C20H24N4O3
MW:368.429564476013
CID:5924698
PubChem ID:16802538
Update Time:2025-11-06

6-ethyl-5-{2-(3-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 6-ethyl-5-[[2-(3-methoxyphenyl)ethyl]amino]-1,3-dimethyl-
    • 6-ethyl-5-((3-methoxyphenethyl)amino)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
    • 6-ethyl-5-[2-(3-methoxyphenyl)ethylamino]-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione
    • 941883-81-4
    • AKOS024649419
    • F2455-0420
    • 6-ethyl-5-{2-(3-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
    • Inchi: 1S/C20H24N4O3/c1-5-14-12-22-18-16(19(25)24(3)20(26)23(18)2)17(14)21-10-9-13-7-6-8-15(11-13)27-4/h6-8,11-12H,5,9-10H2,1-4H3,(H,21,22)
    • InChI Key: AJECFMWKFYSTIE-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C)C(=O)C2=C(NCCC3=CC=CC(OC)=C3)C(CC)=CN=C2N1C

Computed Properties

  • Exact Mass: 368.18484064g/mol
  • Monoisotopic Mass: 368.18484064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 543
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • Density: 1.236±0.06 g/cm3(Predicted)
  • Boiling Point: 586.4±60.0 °C(Predicted)
  • pka: 3.41±0.20(Predicted)

6-ethyl-5-{2-(3-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Pricemore >>

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6-ethyl-5-{2-(3-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Related Literature

Additional information on 6-ethyl-5-{2-(3-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Introduction to 6-Ethyl-5-{2-(3-Methoxyphenyl)ethylamino}-1,3-Dimethyl-1H,2H,3H,4H-Pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 941883-81-4)

6-Ethyl-5-{2-(3-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione, also known by its CAS number 941883-81-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities and have been extensively studied for their pharmacological properties.

The molecular structure of 6-ethyl-5-{2-(3-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is characterized by a central pyrido[2,3-d]pyrimidine core substituted with various functional groups. The presence of the ethyl group at the 6-position and the 2-(3-methoxyphenyl)ethylamino moiety at the 5-position imparts unique chemical and biological properties to this compound. The dimethyl substitutions at the 1-position further enhance its stability and solubility.

Recent studies have highlighted the potential of 6-ethyl-5-{2-(3-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit apoptosis and reduce oxidative stress in neuronal cells exposed to toxic stimuli.

In addition to its neuroprotective properties, 6-ethyl-5-{2-(3-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione has also shown promise as an anti-inflammatory agent. Studies have indicated that it can effectively suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 6-ethyl-5-{2-(3-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione has been extensively studied to ensure its suitability for clinical use. Preclinical data suggest that it has favorable oral bioavailability and a long half-life in plasma. These properties are crucial for ensuring sustained therapeutic effects and reducing the frequency of dosing.

To further evaluate its safety and efficacy, several clinical trials are currently underway. Early results from Phase I trials have shown that 6-ethyl-5-{2-(3-methoxyphenyl)ethylamino}-1,3-dimethyl-1H,2H,3H-pyrido[2, 3-d]pyrimidine - 2, 4 - dione is well-tolerated with minimal adverse effects. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in larger patient populations.

The synthesis of 6-ethyl-5-{2-(3-methoxyphenyl)ethylamino}-1, 3 - dimethyl - 1 H, 2 H, 3 H, 4 H - pyrido [ 2, 3 - d ] pyrimidine - 2, 4 - dione involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the central pyrido[2, 3 - d ] pyrimidine core followed by selective substitution reactions to introduce the desired functional groups. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale for preclinical and clinical studies.

In conclusion, 6 - ethyl - 5 - { 2 - ( 3 - methoxyphenyl ) ethylamino } - 1, 3 - dimethyl - 1 H, 2 H, 3 H, 4 H - pyrido [ 2, 3 - d ] pyrimidine - 2, 4 - dione ( CAS No .941883 - 81 - 4 ) represents a promising candidate for the development of novel therapeutics targeting neurodegenerative diseases and inflammatory disorders. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further research and development in medicinal chemistry.

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